molecular formula C10H14N2O2 B3199102 N-(3-aminopropyl)-3-hydroxybenzamide CAS No. 1016770-44-7

N-(3-aminopropyl)-3-hydroxybenzamide

Cat. No. B3199102
CAS RN: 1016770-44-7
M. Wt: 194.23 g/mol
InChI Key: MAWKLMNIHFOCLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This involves the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .


Molecular Structure Analysis

This involves the determination of the molecular structure of the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction .


Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and reactivity .

Scientific Research Applications

1. Antimicrobial Properties

N-(3-aminopropyl)-3-hydroxybenzamide derivatives have been explored for their antimicrobial properties. A study synthesized new 2-amino-N-hydroxybenzamide derivatives and found some to exhibit antibacterial and antifungal activities, comparable to standard drugs (Mahesh et al., 2015).

2. Cancer Treatment Potential

The compound has shown potential in cancer treatment. A study discovered a derivative, AZD4877, as a kinesin spindle protein inhibitor with properties suitable for clinical development in cancer therapy. The compound demonstrated the ability to arrest cells in mitosis, leading to cellular death (Theoclitou et al., 2011).

3. Electrochemical Oxidation and Antioxidant Activity

Research on amino-substituted benzamide derivatives, including this compound, has focused on their electrochemical oxidation mechanisms. These mechanisms are crucial for understanding the antioxidant activity of these compounds. The study found that these compounds act as powerful antioxidants by scavenging free radicals (Jovanović et al., 2020).

4. Structural Analysis for Drug Design

The molecular structure of this compound derivatives is important in drug design. A study conducted X-ray diffraction and DFT calculations on these compounds, finding that crystal packing and dimerization have significant impacts on the molecular geometry, particularly the dihedral angles and rotational conformation of aromatic rings. This information is vital for understanding the compound's interactions and potential pharmaceutical applications (Karabulut et al., 2014).

5. Role in DNA Repair

There's research indicating the role of this compound in DNA repair processes. One study found that 3-aminobenzamide, an inhibitor of poly(ADP-ribose) synthesis, affects DNA break frequencies in cells damaged by methyl methane sulfonate. This suggests a complex relationship between the compound and cellular DNA repair mechanisms (Cleaver et al., 1985).

6. Inhibition of Histone Deacetylases

This compound derivatives have been studied as inhibitors of histone deacetylases, important in cancer therapy. Several compounds in this class showed potent inhibition of histone deacetylases and cytotoxicity against various cancer cell lines, highlighting their potential as antitumor agents (Doan Thanh Hieu et al., 2018).

Safety and Hazards

This involves the potential risks associated with the compound. It includes toxicity data, handling precautions, and disposal methods .

Future Directions

This involves potential areas of future research or applications of the compound .

properties

IUPAC Name

N-(3-aminopropyl)-3-hydroxybenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2O2/c11-5-2-6-12-10(14)8-3-1-4-9(13)7-8/h1,3-4,7,13H,2,5-6,11H2,(H,12,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MAWKLMNIHFOCLF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)O)C(=O)NCCCN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1016770-44-7
Record name N-(3-aminopropyl)-3-hydroxybenzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3-aminopropyl)-3-hydroxybenzamide
Reactant of Route 2
Reactant of Route 2
N-(3-aminopropyl)-3-hydroxybenzamide
Reactant of Route 3
Reactant of Route 3
N-(3-aminopropyl)-3-hydroxybenzamide
Reactant of Route 4
Reactant of Route 4
N-(3-aminopropyl)-3-hydroxybenzamide
Reactant of Route 5
Reactant of Route 5
N-(3-aminopropyl)-3-hydroxybenzamide
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
N-(3-aminopropyl)-3-hydroxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.